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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768 Get Quote

Introduction

Ethyl hexadecyl carbonate (EHC), a long-chain asymmetric organic carbonate, presents a

promising profile as a potential bio-based lubricant for various industrial applications. While

direct and extensive studies on its use as a primary lubricant are not widely documented, its

molecular structure—comprising a long alkyl chain (hexadecyl) and a polar carbonate group—

suggests properties conducive to lubrication. Organic carbonates, in general, are recognized

for their low toxicity and high biodegradability, positioning them as environmentally friendly

alternatives to conventional mineral oil-based lubricants.[1] This application note explores the

inferred lubricity, physicochemical properties, potential applications, and safety considerations

of ethyl hexadecyl carbonate, drawing parallels with studied long-chain dialkyl carbonates.

Physicochemical Properties
The lubricating performance of a substance is intrinsically linked to its physical and chemical

properties. For ethyl hexadecyl carbonate, the following data has been computationally

predicted and reported.
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Property Value Source

Molecular Formula C19H38O3 PubChem

Molecular Weight 314.5 g/mol PubChem[2][3]

XLogP3 8.5 PubChem[3]

Hydrogen Bond Donor Count 0 PubChem[3]

Hydrogen Bond Acceptor

Count
3 PubChem[3]

Rotatable Bond Count 19 PubChem[3]

Note: Many physical properties such as viscosity, pour point, and flash point for ethyl
hexadecyl carbonate are not readily available in the searched literature. The high molecular

weight and long alkyl chain suggest a relatively high viscosity and low volatility compared to

shorter-chain carbonates.

Inferred Lubricant Properties and Potential
Applications
Studies on other long-chain dialkyl carbonates have shown that their lubricity is acceptable and

tends to improve as the chain length increases.[4][5] This suggests that ethyl hexadecyl
carbonate, with its C16 chain, could exhibit favorable lubricating properties. The polarity of the

carbonate group could facilitate surface adhesion, forming a protective film that reduces friction

and wear between moving parts.

Potential industrial applications for ethyl hexadecyl carbonate as a lubricant could include:

Metalworking Fluids: Its potential lubricity and biodegradability make it a candidate for

formulation in cutting, grinding, and stamping fluids.

Textile and Fiber Lubricants: In applications requiring clean and non-staining lubricants, such

as in the processing of synthetic fibers.

Plastic and Rubber Processing: As a mold release agent or processing aid.
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Light-Duty Gear and Bearing Lubrication: In applications where extreme pressure properties

are not the primary requirement.

Synthesis of Ethyl Hexadecyl Carbonate
While a specific, optimized industrial synthesis for ethyl hexadecyl carbonate is not detailed

in the provided search results, a common method for synthesizing asymmetric carbonates is

through the transesterification of a dialkyl carbonate (like diethyl carbonate) with a long-chain

alcohol (hexadecanol) in the presence of a catalyst.[6]

A generalized reaction scheme is as follows:

(C2H5O)2CO (Diethyl Carbonate) + CH3(CH2)15OH (Hexadecanol) ⇌

C2H5OCOO(CH2)15CH3 (Ethyl Hexadecyl Carbonate) + C2H5OH (Ethanol)

This reaction is typically carried out at elevated temperatures and under vacuum to remove the

ethanol byproduct and drive the equilibrium towards the product. Various catalysts, including

metal oxides and enzymes, can be employed to improve reaction rates and yields.

Safety and Toxicological Profile
Specific toxicological data for ethyl hexadecyl carbonate is limited. However, organic

carbonates are generally considered to have low toxicity.[1] Safety data for related compounds

like diethyl carbonate indicate that it may cause eye irritation. It is crucial to handle any

chemical with appropriate personal protective equipment (PPE), including safety glasses and

gloves, and to work in a well-ventilated area. A comprehensive safety assessment, including

dermal and oral toxicity studies, would be required before widespread industrial use.

Experimental Protocols
To evaluate the potential of ethyl hexadecyl carbonate as an industrial lubricant, a series of

standard tests should be performed. The following are generalized protocols for key lubricant

properties.

Protocol 1: Kinematic Viscosity Measurement (ASTM
D445)
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Objective: To determine the kinematic viscosity of ethyl hexadecyl carbonate at standard

temperatures (40 °C and 100 °C).

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath

Stopwatch

Procedure:

Ensure the viscometer is clean and dry.

Pour the sample of ethyl hexadecyl carbonate into the viscometer, ensuring the liquid level

is between the filling marks.

Place the viscometer in the constant temperature bath set to the desired temperature (e.g.,

40 °C).

Allow the sample to reach thermal equilibrium (typically 30 minutes).

Using suction, draw the liquid up through the capillary until it is above the upper timing mark.

Release the suction and allow the liquid to flow back down.

Start the stopwatch when the meniscus of the liquid passes the upper timing mark and stop it

when it passes the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity (ν) using the formula: ν = C * t, where C is the calibration

constant of the viscometer and t is the average flow time.

Protocol 2: Four-Ball Wear Test (ASTM D4172)
Objective: To evaluate the wear-preventive properties of ethyl hexadecyl carbonate under

boundary lubrication conditions.
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Apparatus:

Four-ball wear tester

Steel balls (52100 steel)

Microscope for measuring wear scar diameter

Procedure:

Clean the four steel balls and the test cup with a suitable solvent.

Clamp three of the balls into the test cup.

Pour the ethyl hexadecyl carbonate sample into the cup, covering the three stationary

balls.

Place the fourth ball in the chuck of the test machine.

Assemble the test cup onto the machine.

Apply the specified load (e.g., 40 kgf) and start the motor at the specified speed (e.g., 1200

rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75 °C).

After the test, disassemble the apparatus and clean the three stationary balls.

Measure the diameter of the wear scars on the three stationary balls using the microscope.

Calculate the average wear scar diameter. A smaller diameter indicates better wear

protection.

Visualizations
Experimental Workflow for Lubricant Evaluation
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Caption: Workflow for the synthesis, characterization, and performance evaluation of EHC as a

lubricant.
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Inferred Properties Potential Applications
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Caption: Inferred properties of EHC and its potential industrial lubricant applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15176768#ethyl-hexadecyl-carbonate-as-a-lubricant-
in-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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